Cas no 595597-07-2 (4-(3-Chlorophenyl)oxazol-2(3H)-one)
595597-07-2 structure
Product Name:4-(3-Chlorophenyl)oxazol-2(3H)-one
CAS No:595597-07-2
MF:C9H6ClNO2
MW:195.602441310883
CID:2152491
Update Time:2023-08-05
4-(3-Chlorophenyl)oxazol-2(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-chlorophenyl)oxazol-2(3H)-one
- 2(3H)-Oxazolone, 4-(3-chlorophenyl)-
- PBOPIPVREAEXDY-UHFFFAOYSA-N
- 4-(3-Chlorophenyl)oxazol-2(3H)-one
-
- Inchi: 1S/C9H6ClNO2/c10-7-3-1-2-6(4-7)8-5-13-9(12)11-8/h1-5H,(H,11,12)
- InChI Key: PBOPIPVREAEXDY-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1=COC(N1)=O
Computed Properties
- Exact Mass: 195.009
- Monoisotopic Mass: 195.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3
4-(3-Chlorophenyl)oxazol-2(3H)-one Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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